5-(Benzenesulfinyl)-3-(1H-pyrazol-4-yl)-1H-pyrrolo[2,3-b]pyridine

• CAS No.: 923582-80-3
• Molecular Formula: C16H12N4OS
• Molecular Weight: 308.4 g/mol
• IUPAC Name: 5-(benzenesulfinyl)-3-(1H-pyrazol-4-yl)-1H-pyrrolo[2,3-b]pyridine
• InChI: InChI=1S/C16H12N4OS/c21-22(12-4-2-1-3-5-12)13-6-14-15(11-7-19-20-8-11)10-18-16(14)17-9-13/h1-10H,(H,17,18)(H,19,20)
• InChI Key: ZMSMLZXVPHIYSO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)S(=O)C2=CC3=C(NC=C3C4=CNN=C4)N=C2

Description

5-(Benzenesulfinyl)-3-(1H-pyrazol-4-yl)-1H-pyrrolo[2,3-b]pyridine is a useful research compound. Its molecular formula is C16H12N4OS and its molecular weight is 308.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of sulfide 8 (20 mg, 0.068 mmol) and 30% aqueous H2O2 (10.5 μL, 0.103 mmol) in glacial acetic acid (224 μL) was stirred for 72 h then purified by preparative LCMS (column LUNA 10 μl C18(2) 00G-4253-V0 250×50 mm) using water—acetonitrile (0.1% AcOH) as eluent (in gradient; flow 80 mL/min) to give sulfoxide 9 as a white solid (13.6 mg, 64%); 1H NMR (400 MHz, CDCl3+6 drops CD3OD) δ 7.35-7.50 (m, 4H), 7.60 (m, 2H), 7.78 (s, 2H), 8.35 (d, J=2.0 Hz, 1H), 8.40 (d, J=2.0 Hz, 1H).